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Compound Name:
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Cat. No.: B181462

An In-depth Technical Guide to the Molecular Weight of Methyl 3-formyl-4-methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Methyl 3-formyl-4-
methoxybenzoate, a crucial parameter for professionals in research, chemical synthesis, and
pharmaceutical development. Accurate molecular weight determination is fundamental for
stoichiometric calculations, analytical characterization, and ensuring the purity and identity of
the compound.

Molecular Formula and Structure

The chemical name Methyl 3-formyl-4-methoxybenzoate indicates a methyl ester of a
benzoic acid derivative with a formyl group at the 3-position and a methoxy group at the 4-
position of the benzene ring. Based on this nomenclature, the molecular formula is determined
to be C10H100a4.[1] This formula is derived from the constituent parts of the molecule: a
benzene ring (CeHs), a methyl ester group (COOCHs), a formyl group (CHO), and a methoxy
group (OCHs). The molecular weight for this compound is 194.18 g/mol .[1][2][3]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights of the constituent elements: Carbon (C),
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Hydrogen (H), and Oxygen (O).

The standard atomic weights used for this calculation are:
e Carbon (C): 12.011 amu[4]

e Hydrogen (H): 1.008 amu[5][6]

e Oxygen (O): 15.999 amu[7][8]

The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of O atoms x Atomic weight of O)

(10 x 12.011) + (10 x 1.008) + (4 x 15.999) = 120.11 + 10.08 + 63.996 = 194.186 amu

This value is commonly expressed in grams per mole ( g/mol ) for macroscopic calculations.

Data Presentation: Atomic Composition and
Molecular Weight

The following table summarizes the quantitative data for the atomic composition and the
calculation of the molecular weight of Methyl 3-formyl-4-methoxybenzoate.

Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 10 12.011 120.110
Hydrogen H 10 1.008 10.080
Oxygen 0] 4 15.999 63.996
Total 24 194.186

Experimental Protocols
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The determination of the molecular weight of a pure compound like Methyl 3-formyl-4-
methoxybenzoate is typically not performed experimentally in routine laboratory work, as it is
a calculated value based on the established molecular formula and standard atomic weights.
However, for the structural elucidation and confirmation of the molecular formula, which then
allows for the accurate calculation of the molecular weight, several key analytical techniques
are employed:

e Mass Spectrometry (MS): This is a primary technique for determining the mass-to-charge
ratio of a molecule, which directly provides its molecular weight. High-resolution mass
spectrometry (HRMS) can provide a highly accurate mass measurement, which can be used
to confirm the elemental composition.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): NMR provides detailed
information about the chemical environment of the hydrogen and carbon atoms in the
molecule, allowing for the elucidation of its precise structure. This structural information
confirms the number of each type of atom present.

» Elemental Analysis: This technique experimentally determines the percentage composition of
the elements (carbon, hydrogen, and oxygen) in the compound. The results are then used to
derive the empirical formula, which can be compared with the proposed molecular formula.

A detailed experimental protocol for these techniques would be specific to the instrumentation
used. However, a general workflow for compound characterization is presented in the diagram
below.

Visualization of the Molecular Weight Calculation
Workflow

The following diagram illustrates the logical workflow for determining the molecular weight of
Methyl 3-formyl-4-methoxybenzoate, starting from its chemical name and leading to the final
calculated value.
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Input Structural Analysis

Determine Molecular Formula
C10H1004 Calculation Result
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Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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